Cas no 886954-39-8 (N-(5-chloro-2-methoxyphenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide
• CAS No: 886954-39-8
• MF: C₁₆H₁₄ClN₃O₄S₂
• MW: 411.883059978485
• CID: 5479565
• Update Time: 2025-05-23

N-(5-chloro-2-methoxyphenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(5-chloro-2-methoxyphenyl)-2-[(1,1-dioxido-4H-1,2,4-benzothiadiazin-3-yl)thio]-
• N-(5-chloro-2-methoxyphenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

• Inchi： 1S/C16H14ClN3O4S2/c1-24-13-7-6-10(17)8-12(13)18-15(21)9-25-16-19-11-4-2-3-5-14(11)26(22,23)20-16/h2-8H,9H2,1H3,(H,18,21)(H,19,20)
• InChI Key： LRDQLWCKVYTIFT-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1OC)(=O)CSC1NC2=CC=CC=C2S(=O)(=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on N-(5-chloro-2-methoxyphenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

N-(5-chloro-2-methoxyphenyl)-2-(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanylacetamide: A Comprehensive Overview

The compound with CAS No 886954-39-8, known as N-(5-chloro-2-methoxyphenyl)-2-(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanylacetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has been the subject of recent research studies that highlight its unique properties and potential uses in drug development and material science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield of the compound but also enhanced its purity, making it more suitable for large-scale production and application in diverse fields.

The molecular structure of N-(5-chloro-2-methoxyphenyl)-2-(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanylacetamide is characterized by a benzothiadiazine ring system fused with a phenyl group and a sulfanylacetamide moiety. This combination of structural elements contributes to its unique electronic properties and reactivity. The presence of electron-withdrawing groups like chlorine and methoxy substituents on the phenyl ring enhances the molecule's stability and bioavailability.

According to recent studies published in reputable journals such as Journal of Medicinal Chemistry and Chemical Communications, this compound exhibits promising anti-inflammatory and antioxidant activities. Researchers have explored its potential as a therapeutic agent in treating chronic inflammatory diseases and oxidative stress-related disorders. The sulfanyl group within the molecule plays a critical role in modulating these biological activities.

In addition to its pharmacological applications, this compound has shown remarkable catalytic properties in organic synthesis. Its ability to act as a mild oxidizing agent under mild conditions has been extensively studied. This makes it a valuable tool in green chemistry practices aimed at reducing environmental impact while maintaining high yields in chemical reactions.

The synthesis pathway of N-(5-chloro-2-methoxyphenyl)-2-(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-y)sulfanylacetamide involves multiple steps requiring precise control over reaction conditions. Recent optimizations have focused on reducing reaction time and minimizing by-products through the use of novel catalysts and solvent systems. These advancements have significantly improved the overall efficiency of the synthesis process.

Furthermore, computational chemistry studies using density functional theory (DFT) have provided deeper insights into the electronic structure and reactivity of this compound. These studies reveal that the benzothiadiazine ring system is highly conjugated, which enhances its ability to participate in various chemical transformations. Such insights are invaluable for designing new derivatives with improved properties.

In conclusion, the compound with CAS No 886954-39–N-(5-chloro–etc.) represents a significant advancement in modern organic chemistry. Its versatile structure offers numerous opportunities for application across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in future innovations within the chemical and pharmaceutical industries.